Cas no 1358482-04-8 (5-{[2-(4-ethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one)
5-{[2-(4-ethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 5-[[2-(4-ethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl]-2-phenylpyrazolo[1,5-a]pyrazin-4-one
- 5-((2-(4-ethoxyphenyl)-5-methyloxazol-4-yl)methyl)-2-phenylpyrazolo[1,5-a]pyrazin-4(5H)-one
- 5-{[2-(4-ethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-2-phenylpyrazolo[1,5-a]pyrazin-4(5H)-one
- 5-{[2-(4-ethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one
-
- Inchi: 1S/C25H22N4O3/c1-3-31-20-11-9-19(10-12-20)24-26-22(17(2)32-24)16-28-13-14-29-23(25(28)30)15-21(27-29)18-7-5-4-6-8-18/h4-15H,3,16H2,1-2H3
- InChI Key: RQSNRCWCCUPUEI-UHFFFAOYSA-N
- SMILES: O1C(C2C([H])=C([H])C(=C([H])C=2[H])OC([H])([H])C([H])([H])[H])=NC(=C1C([H])([H])[H])C([H])([H])N1C([H])=C([H])N2C(=C([H])C(C3C([H])=C([H])C([H])=C([H])C=3[H])=N2)C1=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 6
- Complexity: 674
- XLogP3: 3.9
- Topological Polar Surface Area: 73.4
5-{[2-(4-ethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3411-3844-2μmol |
5-{[2-(4-ethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one |
1358482-04-8 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3411-3844-5μmol |
5-{[2-(4-ethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one |
1358482-04-8 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3411-3844-10μmol |
5-{[2-(4-ethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one |
1358482-04-8 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3411-3844-20μmol |
5-{[2-(4-ethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one |
1358482-04-8 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3411-3844-1mg |
5-{[2-(4-ethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one |
1358482-04-8 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3411-3844-2mg |
5-{[2-(4-ethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one |
1358482-04-8 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3411-3844-3mg |
5-{[2-(4-ethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one |
1358482-04-8 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3411-3844-4mg |
5-{[2-(4-ethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one |
1358482-04-8 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3411-3844-5mg |
5-{[2-(4-ethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one |
1358482-04-8 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3411-3844-10mg |
5-{[2-(4-ethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one |
1358482-04-8 | 10mg |
$79.0 | 2023-09-10 |
5-{[2-(4-ethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on 5-{[2-(4-ethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one
Comprehensive Analysis of 5-{[2-(4-ethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one (CAS No. 1358482-04-8)
The compound 5-{[2-(4-ethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one, identified by its CAS No. 1358482-04-8, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule combines a pyrazolo[1,5-a]pyrazin-4-one core with an oxazole moiety, making it a subject of intense research for its potential therapeutic applications. Its unique structure has garnered attention in drug discovery, particularly in targeting kinase inhibitors and GPCR modulators, which are hot topics in modern pharmacology.
Recent studies highlight the growing interest in small-molecule therapeutics like CAS 1358482-04-8, especially in oncology and inflammatory diseases. Researchers are exploring its structure-activity relationship (SAR) to optimize bioavailability and selectivity. The 4-ethoxyphenyl and 5-methyl-1,3-oxazole substituents are critical for its binding affinity, a focus area in computational drug design forums. This aligns with trending searches such as "how to improve drug half-life" and "best practices for SAR optimization."
From a synthetic chemistry perspective, the pyrazolo[1,5-a]pyrazine scaffold in 1358482-04-8 offers versatility for derivatization. Laboratories are investigating green chemistry approaches to synthesize this compound, responding to the demand for sustainable pharmaceutical manufacturing. Queries like "eco-friendly heterocyclic synthesis" and "scalable oxazole derivatives" reflect this shift. Analytical techniques such as HPLC-MS and NMR are essential for purity validation, another frequently searched topic.
The pharmacological profile of 5-{[2-(4-ethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one suggests low cytotoxicity in preliminary assays, making it a candidate for precision medicine applications. Its potential as a biomarker or diagnostic tool is also under investigation, tying into popular discussions about personalized healthcare. SEO-driven questions like "novel biomarkers for early detection" and "kinase inhibitors in precision oncology" further underscore its relevance.
In conclusion, CAS 1358482-04-8 exemplifies the intersection of medicinal chemistry and drug development innovation. Its multifaceted applications—from targeted therapy to molecular imaging—position it as a compound of interest for both academia and industry. As research progresses, this molecule may address unmet medical needs while aligning with global trends like AI-driven drug discovery and cost-effective therapeutics.
1358482-04-8 (5-{[2-(4-ethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)